Cas no 1504546-18-2 (3-Pentanone, 2-(cyclopropylamino)-)

3-Pentanone, 2-(cyclopropylamino)- is a specialized ketone derivative featuring a cyclopropylamino functional group. This compound is of interest in synthetic organic chemistry due to its unique structural properties, which make it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and other fine chemicals. The cyclopropyl moiety enhances steric and electronic effects, potentially influencing reactivity and selectivity in synthetic pathways. Its well-defined molecular structure allows for precise modifications, facilitating research in heterocyclic and amine-based compound synthesis. The compound's stability under standard conditions ensures reliable handling and storage, making it suitable for laboratory and industrial applications requiring controlled functionalization.
3-Pentanone, 2-(cyclopropylamino)- structure
1504546-18-2 structure
Product Name:3-Pentanone, 2-(cyclopropylamino)-
CAS No:1504546-18-2
MF:C8H15NO
MW:141.210802316666
CID:5291322
Update Time:2025-11-01

3-Pentanone, 2-(cyclopropylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(cyclopropylamino)-
    • Inchi: 1S/C8H15NO/c1-3-8(10)6(2)9-7-4-5-7/h6-7,9H,3-5H2,1-2H3
    • InChI Key: ATAWASZUWBFWJI-UHFFFAOYSA-N
    • SMILES: CC(NC1CC1)C(=O)CC

3-Pentanone, 2-(cyclopropylamino)- Pricemore >>

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Additional information on 3-Pentanone, 2-(cyclopropylamino)-

Comprehensive Analysis of 3-Pentanone, 2-(cyclopropylamino)- (CAS No. 1504546-18-2): Properties, Applications, and Industry Insights

3-Pentanone, 2-(cyclopropylamino)- (CAS No. 1504546-18-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ketone derivative, characterized by a cyclopropylamino substituent, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C8H15NO, and its distinct functional groups contribute to its growing relevance in modern chemical applications.

Recent advancements in heterocyclic compound synthesis have highlighted the importance of 2-(cyclopropylamino)-3-pentanone as a building block for complex molecules. Researchers are particularly interested in its potential role in developing novel bioactive compounds, with studies focusing on its stereochemical properties and reaction pathways. The compound's balanced lipophilicity, influenced by both the cyclopropyl ring and ketone moiety, makes it particularly useful in medicinal chemistry applications.

From an industrial perspective, CAS 1504546-18-2 has shown promise in specialty chemical manufacturing. Its stability under various conditions and predictable reactivity patterns have made it attractive for scaled-up production processes. Quality control parameters for this compound typically focus on purity levels (>98%), residual solvent content, and stereoisomeric composition, with advanced analytical techniques like HPLC-MS and NMR spectroscopy being employed for characterization.

Environmental and safety considerations for 3-Pentanone, 2-(cyclopropylamino)- follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures including adequate ventilation and personal protective equipment are recommended. The compound's biodegradation profile and ecotoxicological data are areas of ongoing research, particularly in light of increasing green chemistry initiatives across the chemical industry.

The market for cyclopropyl-containing compounds like 1504546-18-2 has shown steady growth, driven by demand from the pharmaceutical sector. Patent analysis reveals increasing intellectual property activity surrounding derivatives of this chemical scaffold, particularly in applications related to small molecule drug discovery. Supply chain dynamics for this specialty chemical involve specialized manufacturers with capabilities in GMP-compliant synthesis and strict quality assurance protocols.

Analytical challenges associated with 2-(cyclopropylamino)-3-pentanone primarily relate to its stereochemical characterization and purity assessment. Modern chromatographic methods, especially chiral separation techniques, have proven effective in addressing these challenges. Stability studies indicate that the compound maintains integrity under standard storage conditions (2-8°C in inert atmosphere), though long-term stability data continues to be collected by research institutions and industrial laboratories.

Future research directions for CAS No. 1504546-18-2 may explore its potential in catalyzed asymmetric synthesis and as a precursor for functional materials. The compound's structural features suggest possible applications in developing novel ligand systems for metal-organic frameworks or as a component in advanced material science applications. These potential uses align with current trends in sustainable chemical innovation and molecular design.

From a regulatory standpoint, 3-Pentanone, 2-(cyclopropylamino)- falls under general chemical safety guidelines rather than specific controlled substance regulations. However, manufacturers and users should stay informed about evolving chemical regulations, particularly concerning laboratory chemical safety standards and REACH compliance requirements in various global markets.

Technical literature on 1504546-18-2 continues to expand, with recent publications focusing on its structure-activity relationships and potential as a molecular scaffold. Academic and industrial researchers are actively investigating its physicochemical properties, including solubility profiles in various solvent systems and partition coefficients, which are critical for formulation development applications.

In conclusion, 3-Pentanone, 2-(cyclopropylamino)- represents an interesting case study in specialty chemical development, bridging fundamental organic chemistry with practical applications. Its growing importance in medicinal chemistry and material science reflects broader trends in chemical research, where multifunctional intermediates play increasingly vital roles in innovation across multiple scientific disciplines.

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